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Compound of Interest

5-Chloro-2-methoxyphenylboronic
Compound Name: d
aci

Cat. No.: B151775

Technical Data: 5-Chloro-2-
methoxyphenylboronic acid

This document provides the core physicochemical properties of 5-Chloro-2-
methoxyphenylboronic acid, a compound frequently utilized in organic synthesis and
medicinal chemistry. The data presented is intended for researchers, scientists, and
professionals in the field of drug development.

Physicochemical Properties

The fundamental molecular characteristics of 5-Chloro-2-methoxyphenylboronic acid have
been determined and are summarized below. This data is crucial for stoichiometric calculations
in chemical reactions and for the characterization of the compound.

Property Value Citations
Molecular Formula C7HsBCIOs [11[2113114]
Molecular Weight 186.40 g/mol [1112]131[5]
Linear Formula ClICeH3(OCHs)B(OH)2 [5]

CAS Number 89694-48-4 [1][2][5][6]
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Experimental Protocols

The molecular weight and formula for 5-Chloro-2-methoxyphenylboronic acid are standard

calculated values derived from the elemental composition of the molecule and standard atomic
weights. As such, detailed experimental protocols for their determination are not typically cited
in this context. The provided values are based on universally accepted chemical principles.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.

Properties of 5-Chloro-2-methoxyphenylboronic acid
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Core properties of the specified chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-2-methoxyphenylboronic acid molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151775#5-chloro-2-methoxyphenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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